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Compound of Interest

Compound Name: Sulfachlorpyridazine

Cat. No.: B1682503 Get Quote

This guide provides a comparative overview of analytical methodologies for the determination

of sulfachlorpyridazine (SCP) residues, drawing upon data from a proficiency testing scheme

and published research on method validation. It is intended for researchers, scientists, and

drug development professionals involved in the analysis of veterinary drug residues.

Data from Inter-laboratory Comparison
An international proficiency test for antibiotics in bovine muscle included the analysis of

sulfachlorpyridazine. The test material was prepared by spiking blank bovine muscle, and the

homogeneity and stability of the samples were verified.[1]

Table 1: Summary of Proficiency Test Results for Sulfachlorpyridazine in Bovine Muscle[1]

Parameter Value

Target Concentration 90 µg/kg

Number of Participating Laboratories

(Quantitative Analysis)
18

Laboratories with Satisfactory Results 17 (94%)

Common Issues Noted

False negatives due to the absence of

sulfachlorpyridazine in the analytical method

scope.
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Comparison of Analytical Method Performance
The following tables summarize the performance characteristics of different analytical methods

for the determination of sulfachlorpyridazine residues as reported in various studies.

Table 2: Performance of HPLC-UV Method for Sulfachlorpyridazine in Aqueous and Soil

Matrices[2]

Parameter Aqueous Matrix Soil Matrix

Linearity Range Not specified Not specified

Average Recovery 95 - 105% Slightly lower than aqueous

Limit of Detection (LOD) 20.0 µg/L Not specified

Limit of Quantification (LOQ) Not specified Not specified

Table 3: Performance of HPLC-MS/MS Method for Sulfachlorpyridazine in Lettuce[3]

Parameter Value

Fortification Levels 1, 5, and 15 µg/kg

Recovery Rates 93.0 - 110.5%

Intralaboratory Reproducibility (CV) < 15%

Limit of Detection (LOD) Not specified

Limit of Quantification (LOQ) Not specified

Table 4: Performance of LC-MS/MS Method for Sulfachlorpyridazine in Chicken Tissues and

Feathers[4][5]
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Matrix
Linearity
Range
(µg/kg)

R²
Recovery
(%)

LOD (µg/kg) LOQ (µg/kg)

Muscle 10 - 100 > 0.96 98 - 101 5 6.2

Liver 10 - 100 > 0.96 98 - 101 10 12.7

Feathers 10 - 100 > 0.98 98 - 101 10 14.6

Experimental Protocols
HPLC-MS/MS Method for Sulfachlorpyridazine in
Lettuce[3]

Sample Preparation:

Homogenize lettuce samples.

Extraction:

Use an extraction solvent mixture of acetonitrile, methanol, 0.5% formic acid, and

McIlvaine-EDTA buffer.

Clean-up:

Employ dispersive solid-phase extraction (dSPE).

Analysis:

Analyze the extract using a liquid chromatography system coupled to a mass

spectrometer (HPLC-MS/MS).

Validate the method for specificity, linearity, recovery, precision, limit of detection (LOD),

and limit of quantification (LOQ) according to European Union decision 2021/808/EC and

VICH GL2 guidelines.
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LC-MS/MS Method for Sulfachlorpyridazine in Chicken
Tissues and Feathers[4][5]

Sample Preparation:

Weigh the sample (5g for muscle, 2g for liver) into a polypropylene tube.

Fortify with an internal standard solution (13C6-sulfamethazine).

Let the sample rest for 15 minutes.

Extraction:

Add 15 mL of water and stir for 10 minutes.

Add 15 µL of 1M NaOH, stir for 15 minutes, and sonicate for 5 minutes.

Adjust the pH to 7.8–8.0 with 10% v/v HCl.

Clean-up:

Use aromatic sulfonic acid solid phase extraction (SPE) cartridges.

Analysis:

Analyze the extract using an LC-MS/MS system.

Quantify using a linear regression analysis of calibration curves prepared in the respective

fortified matrices.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the analysis of sulfachlorpyridazine
residues.
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Sample Preparation Extraction Clean-up Analysis

Sample Collection
(e.g., Muscle, Lettuce) Homogenization Weighing & Spiking

(Internal Standard)
Solvent Addition

(e.g., Acetonitrile, Buffer) Vortexing/Shaking Centrifugation Solid Phase Extraction
(SPE) Elution Evaporation & Reconstitution LC-MS/MS Analysis Data Processing & Quantification

Click to download full resolution via product page

Caption: General workflow for sulfachlorpyridazine residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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